4-(2,3-Dimethylphenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(2,3-dimethylphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C15H14O2/c1-10-4-3-5-14(11(10)2)12-6-7-15(17)13(8-12)9-16/h3-9,17H,1-2H3
• InChI Key: BFAIHYWXELCSGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=C(C=C2)O)C=O)C
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID20685055
• Molecular Weight: 226.27 g/mol
• CAS RN: 1111129-48-6

Description

4-(2,3-Dimethylphenyl)-2-formylphenol, 95% (4-(2,3-DMP)-2-FP-95%) is an aromatic organic compound composed of a phenol group bound to a formyl group, with two methyl groups on the phenol ring. It is a white solid with a melting point of 68-70°C. 4-(2,3-DMP)-2-FP-95% is used in a variety of scientific research applications, including biochemical and physiological studies, as well as in laboratory experiments. In

Scientific Research Applications

4-(2,3-DMP)-2-FP-95% has a variety of scientific research applications. It has been used as a model compound for studying the interaction of aromatic compounds with enzymes, as well as for studying the mechanism of action of various enzymes. It has also been used in biochemical studies to investigate the effects of various compounds on cellular metabolism. In addition, 4-(2,3-DMP)-2-FP-95% has been used in physiological studies to investigate the effects of various compounds on the human body.

Mechanism of Action

The mechanism of action of 4-(2,3-DMP)-2-FP-95% is not fully understood. However, it is thought that the formyl group of the compound binds to the active site of enzymes, and the two methyl groups on the phenol ring interact with the enzyme's active site. This interaction is thought to affect the enzyme's activity, leading to changes in the biochemical and physiological processes of the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,3-DMP)-2-FP-95% are not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates, proteins, and lipids. In addition, it has been shown to inhibit the activity of enzymes involved in the synthesis of certain hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

The use of 4-(2,3-DMP)-2-FP-95% in laboratory experiments has several advantages. It is relatively inexpensive, readily available, and easy to handle. In addition, it is highly efficient and yields a 95% pure product. However, it is important to note that 4-(2,3-DMP)-2-FP-95% has certain limitations. It is not particularly stable and can degrade over time. In addition, it is toxic and should be handled with care.

Future Directions

There are a variety of potential future directions for the use of 4-(2,3-DMP)-2-FP-95%. For example, it could be used in the development of new drugs or therapies for the treatment of various diseases. It could also be used to study the biochemical and physiological effects of various compounds on the human body. Additionally, it could be used to study the mechanism of action of various enzymes and their potential applications in biotechnology. Finally, it could be used to study the interactions of aromatic compounds with enzymes, as well as their potential applications in drug design.

Synthesis Methods

4-(2,3-DMP)-2-FP-95% can be synthesized through a variety of methods, including the Friedel-Crafts acylation of 2,3-dimethylphenol with formic acid, the reaction of 2,3-dimethylphenol with formaldehyde and sulfuric acid, and the reaction of 2,3-dimethylphenol with formaldehyde and hydrochloric acid. The most common method is the Friedel-Crafts acylation of 2,3-dimethylphenol with formic acid, which involves the use of a Lewis acid catalyst such as aluminum chloride. The reaction is highly efficient and yields a 95% pure product.